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Compound of Interest

Compound Name: CB1R Allosteric modulator 3

Cat. No.: B10861451 Get Quote

Essential safety protocols and operational guidance for researchers, scientists, and drug

development professionals working with CB1R Allosteric Modulator 3. This document

provides immediate, actionable information on personal protective equipment (PPE), handling,

storage, and disposal to ensure a safe laboratory environment.

Immediate Safety and Handling Protocols
When working with CB1R Allosteric Modulator 3, a thorough understanding of its hazard

profile is paramount. The compound is classified as harmful if swallowed and is very toxic to

aquatic life with long-lasting effects[1]. Adherence to the following safety measures is

mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety.

The following table summarizes the required PPE for various laboratory activities involving

CB1R Allosteric Modulator 3.
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Activity Required PPE Rationale

Weighing and Preparing

Solutions

- Chemical Splash Goggles-

Nitrile Gloves (double-gloving

recommended)- Lab Coat-

Respiratory Protection (e.g.,

N95 or higher)

High risk of generating dust or

aerosols. Protects against

inhalation and skin/eye

contact.

General Handling and

Experiments

- Safety Glasses with Side

Shields- Nitrile Gloves- Lab

Coat

Minimizes risk from minor

splashes and incidental

contact.

High-Risk Operations (e.g.,

potential for splashing, large

volumes)

- Face Shield (worn over safety

goggles)- Chemical-Resistant

Apron (over lab coat)- Nitrile

Gloves (double-gloving)

Provides an additional layer of

protection for the face and

body.

Cleaning and Decontamination
- Chemical Splash Goggles-

Nitrile Gloves- Lab Coat

Protects against splashes of

cleaning solutions and residual

compound.

Note: Always consult your institution's specific safety guidelines and the full Safety Data Sheet

(SDS) before handling any chemical.

Engineering Controls
Whenever possible, engineering controls should be the primary method of exposure control.

Control Purpose

Chemical Fume Hood
To be used for all procedures that may generate

dust, aerosols, or vapors.

Eyewash Station and Safety Shower
Must be readily accessible in the immediate

work area.

Ventilation

Ensure the laboratory is well-ventilated to

prevent the accumulation of airborne

contaminants.
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Operational and Disposal Plans
Proper operational procedures and a clear disposal plan are critical for laboratory safety and

environmental protection.

Handling and Storage
Handling: Avoid inhalation, and contact with eyes and skin. Do not eat, drink, or smoke when

using this product. Wash hands thoroughly after handling[1].

Storage: Keep the container tightly sealed in a cool, well-ventilated area. Store at -20°C for

the powder form or -80°C when in solvent. Keep away from direct sunlight and sources of

ignition[1][2].

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use an absorbent material (e.g., diatomite, universal binders) to contain the spill[1].

Clean: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Dispose: Collect all contaminated materials in a sealed container for disposal as hazardous

waste[1].

Disposal
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations[1]. Avoid release to the environment[1].

Experimental Protocols and Data
CB1R Allosteric modulator 3 is a positive allosteric modulator of the CB1 receptor, with

potent inhibition of cAMP and β-Arrestin[2][3][4].
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Parameter Value Reference

EC50 (cAMP inhibition) 0.018 μM [2][3][4]

EC50 (β-Arrestin inhibition) 1.241 μM [2][3][4]

Molecular Formula C22H17ClN2O2 [1]

Molecular Weight 376.84 g/mol [1]

CAS Number 2633686-36-7 [1]

Visualizing Key Pathways and Workflows
Understanding the biological context and experimental flow is crucial for effective research. The

following diagrams illustrate the CB1R signaling pathway and a general workflow for handling

CB1R Allosteric Modulator 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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